Cas no 1206991-31-2 (N-(2-{(thiophen-2-yl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide)

• Product Name: N-(2-{(thiophen-2-yl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide
• CAS No: 1206991-31-2
• MF: C₁₇H₁₅N₃O₂S₂
• MW: 357.449900865555
• CID: 6042432
• PubChem ID: 45505082
• Update Time: 2025-11-07

N-(2-{(thiophen-2-yl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(thiophen-2-yl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide
• N-(2-{[(thiophen-2-yl)carbamoyl]amino}-4-(thiophen-3-yl)phenyl)acetamide
• VU0523601-1
• N-[4-thiophen-3-yl-2-(thiophen-2-ylcarbamoylamino)phenyl]acetamide
• N-(2-(3-(thiophen-2-yl)ureido)-4-(thiophen-3-yl)phenyl)acetamide
• AKOS024522094
• 1206991-31-2
• F5850-0196

• Inchi： 1S/C17H15N3O2S2/c1-11(21)18-14-5-4-12(13-6-8-23-10-13)9-15(14)19-17(22)20-16-3-2-7-24-16/h2-10H,1H3,(H,18,21)(H2,19,20,22)
• InChI Key： HNROOHQJIVZCGP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=C(C=1)NC(NC1=CC=CS1)=O)NC(C)=O

Computed Properties

• Exact Mass: 357.06056908g/mol
• Monoisotopic Mass: 357.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 127Ų

Additional information on N-(2-{(thiophen-2-yl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide

N-(2-{(Thiophen-2-yl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1206991-31-2, known as N-(2-{(thiophen-2-yl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring system and an acetamide group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involving protein kinases. The thiophene moiety, a five-membered aromatic ring containing sulfur, is known for its stability and ability to participate in hydrogen bonding. This property is crucial in enhancing the bioavailability and pharmacokinetics of the compound. Additionally, the acetamide group contributes to the molecule's solubility and ability to interact with biological targets.

One of the most notable advancements in understanding this compound comes from its application in targeted drug delivery systems. Researchers have demonstrated that the compound can be used as a scaffold for attaching therapeutic agents, enabling precise delivery to specific cells or tissues. This innovation has significant implications for treating diseases such as cancer, where targeted therapy can minimize side effects and improve treatment efficacy.

The synthesis of N-(2-{(thiophen-2-yl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This development has been pivotal in advancing its application in preclinical studies.

In terms of pharmacological activity, this compound has shown remarkable potential as an inhibitor of certain enzymes involved in inflammation and oxidative stress. Preclinical trials have indicated that it exhibits anti-inflammatory properties by suppressing the activity of cyclooxygenase (COX) enzymes. Furthermore, its ability to scavenge free radicals suggests its potential role in combating oxidative stress-related diseases such as neurodegenerative disorders.

The structural versatility of this compound also makes it an attractive candidate for material science applications. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been explored for use in nanotechnology and sensor development. The thiophene rings provide excellent electronic properties, enabling the compound to act as a semiconductor material in organic electronics.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with biological targets, paving the way for rational drug design strategies. These findings underscore the importance of interdisciplinary approaches in advancing our knowledge of complex organic molecules like CAS No. 1206991-31-2.

In conclusion, N-(2-{(thiophen-2-yl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a key player in future innovations within drug discovery and materials science.